Cas no 886498-64-2 (2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester)

2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester is a fluorinated thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-fluorophenylamino group at the 2-position and an ethyl ester moiety at the 4-position of the thiazole ring, offering versatility for further functionalization. The fluorine substitution enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The ethyl ester group provides reactivity for hydrolysis or transesterification, enabling conversion to carboxylic acid derivatives. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced lipophilicity and electronic properties. Suitable for controlled reactions under standard laboratory conditions.
2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester structure
886498-64-2 structure
Product Name:2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester
CAS No:886498-64-2
MF:C12H11FN2O2S
MW:266.291344881058
MDL:MFCD07368987
CID:4788841
PubChem ID:2769678
Update Time:2026-02-27

2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-((3-fluorophenyl)amino)thiazole-4-carboxylate
    • ethyl 2-(3-fluoroanilino)-1,3-thiazole-4-carboxylate
    • Ethyl 2-(3-Fluoro-phenylamino)-thiazole-4-carboxylate
    • ethyl 2-(3-fluorophenylamino)thiazole-4-carboxylate
    • 2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester
    • ethyl 2-[(3-fluorophenyl)amino]-1,3-thiazole-4-carboxylate
    • 2-(3-Fluoro-phenylamino)-thiazole-4-carboxylic acid ethyl ester
    • CS-0361353
    • 886498-64-2
    • Ethyl2-((3-fluorophenyl)amino)thiazole-4-carboxylate
    • MFCD07368987
    • MS-9479
    • CHEMBL3594021
    • AKOS017560083
    • MDL: MFCD07368987
    • Inchi: 1S/C12H11FN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-4-8(13)6-9/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: HUVMSWLNUJPOOI-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1NC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 266.05252693g/mol
  • Monoisotopic Mass: 266.05252693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.5

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 116-118°C
  • Boiling Point: 376.2±48.0 °C at 760 mmHg
  • Flash Point: 89.5±23.2 °C

2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester Security Information

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